Cas no 1429902-32-8 (1-(4-methoxybutyl)-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-(4-methoxybutyl)-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 1429902-32-8
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5209183
• PubChem ID: 97179586
• Update Time: 2025-08-03

1-(4-methoxybutyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxy-butyl)-3,5-dimethyl-1H-pyrazol-4-ylamine
• 1-(4-methoxybutyl)-3,5-dimethyl-1H-pyrazol-4-amine

• Inchi： 1S/C10H19N3O/c1-8-10(11)9(2)13(12-8)6-4-5-7-14-3/h4-7,11H2,1-3H3
• InChI Key： KJTBLANCDSXNQI-UHFFFAOYSA-N
• SMILES： N1(CCCCOC)C(C)=C(N)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(4-methoxybutyl)-3,5-dimethyl-1H-pyrazol-4-amine

Introduction to 1-(4-methoxybutyl)-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 1429902-32-8)

1-(4-methoxybutyl)-3,5-dimethyl-1H-pyrazol-4-amine is a heterocyclic organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 1429902-32-8, has garnered attention due to its structural uniqueness and potential biological activities. The presence of a pyrazole core combined with an alcoholic side chain and methyl substituents makes it a versatile scaffold for drug discovery and material science.

The molecular structure of 1-(4-methoxybutyl)-3,5-dimethyl-1H-pyrazol-4-amine consists of a five-membered aromatic ring containing two nitrogen atoms, which is a characteristic feature of pyrazole derivatives. This core structure is further modified by the introduction of a 4-methoxybutyl group, contributing to its solubility and reactivity, as well as two methyl groups at the 3 and 5 positions, which enhance its stability and electronic properties. These structural features make it an attractive candidate for further functionalization and derivatization in synthetic chemistry.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse pharmacological properties. Pyrazole compounds are known to exhibit antimicrobial, anti-inflammatory, and anticancer activities, among others. The specific modifications in 1-(4-methoxybutyl)-3,5-dimethyl-1H-pyrazol-4-amine may contribute to unique biological interactions that have not been fully explored. Current research is focusing on understanding how the methoxybutyl group influences the compound's binding affinity to biological targets and its overall pharmacokinetic profile.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug development. The pyrazole ring is a privileged scaffold in medicinal chemistry, meaning it has been historically successful in generating bioactive molecules. The combination of the alcoholic functional group and the methyl substituents provides multiple sites for further chemical modification, allowing researchers to fine-tune the compound's properties for specific therapeutic applications. For instance, the hydroxyl group in the 4-methoxybutyl side chain could be used for etherification or esterification reactions, expanding its utility in synthetic pathways.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 1-(4-methoxybutyl)-3,5-dimethyl-1H-pyrazol-4-amine. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. These interactions are being investigated to identify possible therapeutic benefits in areas such as diabetes management or cardiovascular diseases. The flexibility provided by the alcoholic side chain may enhance binding affinity by allowing conformational adjustments during target interactions.

The synthesis of 1-(4-methoxybutyl)-3,5-dimethyl-1H-pyrazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and ketones or aldehydes to form the pyrazole core, followed by alkylation and methylation steps to introduce the desired substituents. Advances in catalytic methods have improved the efficiency of these reactions, reducing unwanted byproducts and simplifying purification processes.

In industrial applications, this compound may serve as an intermediate in the production of more complex molecules. Its structural features make it a valuable building block for larger pharmaceutical entities, where specific functional groups need to be positioned for optimal biological activity. The demand for high-quality intermediates like 1-(4-methoxybutyl)-3,5-dimethyl-1H-pyrazol-4-amine continues to grow as pharmaceutical companies seek innovative solutions for drug development pipelines.

The safety profile of 1-(4-methoxybutyl)-3,5-dimethyl-1H-pyrazol-4-amine is another critical consideration in its application. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, further toxicological assessments are necessary to fully understand its safety margins. These studies often involve cell-based assays and animal models to evaluate acute and chronic effects. A comprehensive safety dataset is essential for any future commercialization efforts.

Environmental impact assessments are also being conducted to ensure that the production and handling of this compound do not pose significant risks to ecosystems. Sustainable synthetic methods are being explored to minimize waste generation and reduce reliance on hazardous reagents. Such practices align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

The future prospects for 1-(4-methoxybutyl)-3,5-dimethyl-1H-pyrazol-4-amine appear promising as ongoing research uncovers new applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms, researchers can accelerate the discovery process for novel therapeutics based on this scaffold.

In conclusion,1-(4-methoxybutyl)-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 1429902-32-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as a lead molecule or intermediate continues to evolve with each new study published by researchers worldwide. As our understanding of this compound grows deeper, we anticipate that it will play an increasingly important role in addressing unmet medical needs through innovative drug development strategies.